Cas no 771469-89-7 (5-methoxy-2-(piperidin-4-yloxy)pyridine)

• Product Name: 5-methoxy-2-(piperidin-4-yloxy)pyridine
• CAS No: 771469-89-7
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5249025
• Update Time: 2025-06-08

5-methoxy-2-(piperidin-4-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-(piperidin-4-yloxy)pyridine

• Inchi： 1S/C11H16N2O2/c1-14-10-2-3-11(13-8-10)15-9-4-6-12-7-5-9/h2-3,8-9,12H,4-7H2,1H3
• InChI Key： CSZPBZUNXGHIIE-UHFFFAOYSA-N
• SMILES： C1(OC2CCNCC2)=NC=C(OC)C=C1

Additional information on 5-methoxy-2-(piperidin-4-yloxy)pyridine

Introduction to 5-methoxy-2-(piperidin-4-yloxy)pyridine (CAS No. 771469-89-7)

5-methoxy-2-(piperidin-4-yloxy)pyridine, identified by its Chemical Abstracts Service (CAS) number 771469-89-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a pyridine core substituted with a methoxy group at the 5-position and a piperidine moiety linked via an oxygen atom at the 2-position. The structural configuration of this molecule imparts unique chemical and pharmacological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The synthesis of 5-methoxy-2-(piperidin-4-yloxy)pyridine involves sophisticated organic transformations that highlight the interplay between functional group chemistry and molecular architecture. The introduction of the methoxy group enhances the lipophilicity of the molecule, while the piperidine ring contributes to its solubility and bioavailability. These characteristics are critical in determining its potential as an active pharmaceutical ingredient (API) in drug discovery pipelines.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and metabolic stability of 5-methoxy-2-(piperidin-4-yloxy)pyridine with high precision. Molecular docking studies have revealed its potential interaction with various biological targets, including enzymes and receptors implicated in inflammatory and neurological disorders. This has spurred interest in exploring its pharmacological profile further.

In the context of medicinal chemistry, 5-methoxy-2-(piperidin-4-yloxy)pyridine serves as a versatile building block for designing derivatives with enhanced therapeutic efficacy. Researchers have leveraged its scaffold to develop compounds with improved selectivity and reduced side effects. For instance, modifications at the piperidine ring have been shown to modulate receptor binding, leading to more targeted drug action.

The compound's structural features also make it amenable to prodrug formulations, which can enhance its delivery and absorption. Prodrug strategies involve converting a less soluble or unstable parent compound into a more manageable form that releases the active drug in vivo. This approach has been particularly effective in overcoming pharmacokinetic barriers associated with small molecule drugs.

Current research in this domain is focused on exploring 5-methoxy-2-(piperidin-4-yloxy)pyridine's role in addressing complex diseases such as cancer, autoimmune disorders, and neurodegenerative conditions. Preclinical studies have demonstrated promising results in animal models, indicating its potential as a lead compound for further development. The integration of high-throughput screening (HTS) technologies has accelerated the identification of novel derivatives with optimized pharmacokinetic properties.

The synthesis and characterization of 5-methoxy-2-(piperidin-4-yloxy)pyridine also contribute to the broader understanding of heterocyclic chemistry. These compounds are known for their diverse biological activities and are extensively studied for their role in drug development. The structural motifs present in this molecule provide insights into how functional groups can be strategically positioned to influence molecular interactions and therapeutic outcomes.

As computational methods continue to evolve, virtual screening techniques are being employed to identify potential analogs of 5-methoxy-2-(piperidin-4-yloxy)pyridine with improved pharmacological profiles. These approaches leverage large datasets and machine learning algorithms to predict the biological activity of candidate compounds before experimental validation. This synergy between computational modeling and experimental synthesis has significantly reduced the time and cost associated with drug discovery.

The industrial application of 5-methoxy-2-(piperidin-4-yloxy)pyridine extends beyond academic research. Pharmaceutical companies are increasingly investing in the development of proprietary derivatives that can be commercialized as therapeutics. The compound's well-documented synthetic pathways and favorable physicochemical properties make it an attractive candidate for large-scale production.

In conclusion, 5-methoxy-2-(piperidin-4-yloxy)pyridine (CAS No. 771469-89-7) represents a promising area of research in pharmaceutical chemistry. Its unique structural features, coupled with its potential therapeutic applications, position it as a key compound in the quest for novel treatments for human diseases. Continued exploration into its derivatives and mechanisms of action will likely yield groundbreaking advancements in medicine.